2-((6-benzyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide

• IUPAC Name: 2-(6-benzyl-5,5-dioxopyrimido[5,4-c][2,1]benzothiazin-2-yl)sulfanyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
• InChI: InChI=1S/C27H22N4O5S2/c32-25(29-19-10-11-22-23(14-19)36-13-12-35-22)17-37-27-28-15-24-26(30-27)20-8-4-5-9-21(20)31(38(24,33)34)16-18-6-2-1-3-7-18/h1-11,14-15H,12-13,16-17H2,(H,29,32)
• InChI Key: FYHLTXFZXJSZDF-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)CSC3=NC=C4C(=N3)C5=CC=CC=C5N(S4(=O)=O)CC6=CC=CC=C6
• Molecular Formula: C27H22N4O5S2
• Molecular Weight: 546.6 g/mol

Description

2-((6-benzyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide is a useful research compound. Its molecular formula is C27H22N4O5S2 and its molecular weight is 546.62. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

The compound of interest is a part of a broader class of chemicals that have been extensively researched for their potential biological activities. While the specific compound has not been directly identified in the literature, compounds with similar structures have demonstrated a wide range of biological activities. For instance, a study by Maddila et al. (2016) synthesized a series of benzothiazole pyrimidine derivatives, showcasing significant in vitro antibacterial and antifungal activities against various pathogens including Staphylococcus aureus, Escherichia coli, and Candida albicans (Maddila et al., 2016). Similarly, compounds derived from benzothiazole, exhibiting analgesic and anti-inflammatory activities, have been synthesized, indicating the potential of benzothiazole derivatives as pharmaceutical agents (Abu‐Hashem et al., 2020).

Anticancer and Antitumor Activities

Several studies have focused on the synthesis of benzothiazole derivatives for anticancer and antitumor applications. Yurttaş et al. (2015) synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, testing their antitumor activity against a wide range of human tumor cell lines, identifying compounds with considerable anticancer activity (Yurttaş et al., 2015). This highlights the potential of benzothiazole derivatives in cancer therapy.

Antioxidant Properties

The antioxidant properties of benzothiazole derivatives have also been explored, indicating their potential in mitigating oxidative stress-related diseases. Ahmad et al. (2012) synthesized N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides, demonstrating moderate to significant radical scavenging activity (Ahmad et al., 2012).

Antiviral and Anti-HIV Potential

Investigations into the antiretroviral potential of benzothiazole derivatives against HIV-1 infection have shown promising results. Okazaki et al. (2015) explored heterocyclic antiretroviral agents, suggesting that these compounds may act as prodrug forms of bioactive thiophenol derivatives, offering a unique approach to HIV-1 therapy (Okazaki et al., 2015).